Cas no 58364-97-9 (5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 58364-97-9
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD10699178
• CID: 365906
• PubChem ID: 12251617
• Update Time: 2025-04-19

5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid
• 2-methyl-3-oxo-1H-pyrazole-5-carboxylic acid
• 1-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 3-Carboxy-1-methyl-1H-pyrazol-5-ol
• 3-Carboxy-5-hydroxy-1-methyl-1H-pyrazole
• 3-carboxy-5-hydroxy-1-methylpyrazole
• 5-Hydroxy-1-methyl-3-pyrazolcarbonsaeure
• 5-Hydroxy-1-methyl-3-pyrazolecarboxylic acid
• GJUJIVCZCCXXOX-UHFFFAOYSA-N
• KM0193
• AB62568
• RP01312
• FT
• SCHEMBL1267392
• AKOS023589395
• AMY10170
• DTXSID90482477
• SCHEMBL2152111
• J-517596
• Z2236735605
• CS-0061732
• 5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylicacid
• AKOS006380486
• EN300-150749
• PS-3594
• FT-0714112
• A869463
• 58364-97-9
• MFCD10699178
• DB-032172
• 1401727-29-4
• DB-354559

• MDL： MFCD10699178
• Inchi： 1S/C5H6N2O3/c1-7-4(8)2-3(6-7)5(9)10/h2,6H,1H3,(H,9,10)
• InChI Key： PEABOOUFKYJUKN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NN1C

Computed Properties

• Exact Mass: 142.03800
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: -0.3

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 286 °C (decomposition)
• Boiling Point: 415.7±30.0°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.632
• Solubility: Slightly soluble (7 g/l) (25 º C),
• PSA: 75.35000
• LogP: -0.17610

5-Hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C